Eremanthine
Overview
Description
Vanillosmin is a natural product found in Maschalostachys markgrafii and Laurus nobilis with data available.
Scientific Research Applications
Antidiabetic and Antilipidemic Effects
Eremanthine, isolated from Costus speciosus, has demonstrated significant antidiabetic and antilipidemic effects in streptozotocin-induced diabetic rats. The compound showed a dose-dependent reduction in plasma glucose levels and positive alterations in lipid profiles, including decreased levels of total cholesterol, triglycerides, and LDL-cholesterol, and increased HDL-cholesterol. These findings suggest the potential of eremanthine as a therapeutic agent for diabetes management (Eliza, Daisy, Ignacimuthu, & Duraipandiyan, 2009).
Schistosomicidal Properties
Eremanthine, derived from the heartwood oil of Eremanthus elaeagnus, has been identified as an active constituent against the human parasite Schistosoma mansoni. This suggests its potential use as a prophylactic agent in managing schistosomiasis (Vichnewski & Gilbert, 1972).
Anticancer Potential
In vitro and in silico studies indicate that eremanthin exhibits antiproliferative activity against breast cancer cell lines. This suggests its potential development as a phytotherapeutic drug against cancer (AnitaRoy, Mary, Sabapathy, & Rajalakshmi, 2020). Furthermore, eremanthin has shown efficacy against human cervical cancer cells, indicating its role as a potent anticancer agent (Liu, Zhao, Song, Liu, & Kong, 2020).
Antioxidant Activity
Eremanthin isolated from Costus speciosus has shown protective effects against oxidative stress, suggesting its use in medication for conditions related to oxidative damage (Eliza, Daisy, & Ignacimuthu, 2010).
Genotoxicity Assessment
Studies on the genotoxicity of eremanthine have shown that it does not induce significant chromosomal aberrations or sister chromatid exchanges in mammalian cells, both in vivo and in vitro. This suggests its safety for potential therapeutic applications (Dias, Takahashi, Sakamoto-Hojo, Vichnewski, & Sarti, 1995).
properties
Product Name |
Eremanthine |
|---|---|
Molecular Formula |
C15H18O2 |
Molecular Weight |
230.3 g/mol |
IUPAC Name |
(9bS)-6-methyl-3,9-dimethylidene-4,6a,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one |
InChI |
InChI=1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h4,11-14H,2-3,5-7H2,1H3/t11?,12?,13?,14-/m0/s1 |
InChI Key |
BWRZDLYJNURUHS-XOZUOACSSA-N |
Isomeric SMILES |
CC1=CCC2[C@@H](C3C1CCC3=C)OC(=O)C2=C |
Canonical SMILES |
CC1=CCC2C(C3C1CCC3=C)OC(=O)C2=C |
synonyms |
eremanthin eremanthine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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